4-(1-piperidinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-4-piperidin-1-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C15H22N2O4S2/c18-15(16-10-12-5-4-8-21-12)14-9-13(11-22-14)23(19,20)17-6-2-1-3-7-17/h9,11-12H,1-8,10H2,(H,16,18)
• InChI Key: YHEAXIUKVDRNFI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CSC(=C2)C(=O)NCC3CCCO3
• Molecular Formula: C15H22N2O4S2
• Molecular Weight: 358.5 g/mol

Description

Synthesis Analysis

Synthesis of structurally related compounds involves multi-step chemical reactions including stereoselective SN1 reactions, tandem synthesis involving the Knoevenagel reaction, Michael reaction, and intramolecular condensation, as well as aminomethylation processes. For example, 1,4-bis(arylsulfonyl)-1,2,3,4-tetrahydropyridines undergo stereoselective SN1 reactions with soft carbon nucleophiles in the presence of Lewis acids, leading to the stereoselective preparation of substituted piperidines (Adelbrecht, Craig, & Thorimbert, 2001).

Molecular Structure Analysis

The molecular structure of compounds similar to "4-(1-piperidinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide" is often determined by X-ray diffraction (XRD) analysis. This method has been used to uniquely determine the structure of complex molecules, illustrating the arrangement of atoms and the stereochemistry of the compound (Dyachenko & Karpov, 2013).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include regioselective alkylation, where the alkylation of dicarboxamides proceeds at the sulfur atom to form corresponding thioethers. The chemical properties of these compounds are characterized by their reactivity towards different nucleophiles and electrophiles, demonstrating their utility in organic synthesis (Dotsenko, Krivokolysko, & Litvinov, 2012).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal structure, can significantly influence their chemical reactivity and potential applications. Spectroscopic studies including FT-IR, 1H-NMR, and 13C-NMR are critical for characterizing the physical properties of these molecules (Balaban, Çolak, Ünver, Erk, Durlu, & Zengin, 2008).

Chemical Properties Analysis

The chemical properties of "4-(1-piperidinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide" and related compounds include their reactivity in various organic reactions, stability under different conditions, and their ability to undergo transformations. These properties are essential for understanding the compound's potential applications in medicinal chemistry and material science (Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, & Afzal, 2016).